3-fluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 3-fluoro-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C19H21FN2O3S/c1-2-11-26(24,25)22-10-4-6-14-13-17(8-9-18(14)22)21-19(23)15-5-3-7-16(20)12-15/h3,5,7-9,12-13H,2,4,6,10-11H2,1H3,(H,21,23)
• InChI Key: WPZDYIWRUMCBSE-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol

Description

The compound “3-fluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide” is a complex organic molecule. It contains a benzamide group, a tetrahydroquinoline group, and a propane-1-sulfonyl group. The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups. The tetrahydroquinoline ring system is a common structural motif in many natural products and pharmaceuticals, and it’s likely to contribute significantly to the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, and the specific functional groups present would all influence its properties.

Scientific Research Applications

3-fluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been studied for its potential applications in scientific research. The compound has been used in a variety of studies, including those related to cancer, Alzheimer’s disease, and Parkinson’s disease. This compound has been found to have anti-tumor and anti-inflammatory properties, and has been studied for its potential use in the treatment of a variety of diseases. The compound has also been studied for its potential use in the development of new drugs and therapies.

Mechanism of Action

The exact mechanism of action of 3-fluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is not yet fully understood. However, it is believed to act via a variety of mechanisms. One proposed mechanism is that the compound binds to and inhibits the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory compounds. In addition, this compound has been found to inhibit the activity of other enzymes, such as protein kinase C (PKC) and phospholipase A2 (PLA2). These enzymes are involved in regulating the production of inflammatory compounds and are believed to play a role in the development of certain diseases.
Biochemical and Physiological Effects
This compound has been found to exhibit a variety of biochemical and physiological effects. The compound has been found to have anti-inflammatory, anti-tumor, anti-bacterial, and anti-viral properties. In addition, this compound has been found to inhibit the activity of several enzymes, including COX-2, PKC, and PLA2. These enzymes are involved in regulating the production of inflammatory compounds and are believed to play a role in the development of certain diseases.

Advantages and Limitations for Lab Experiments

The use of 3-fluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide in laboratory experiments has several advantages and limitations. One advantage is that the compound is relatively stable and non-toxic, making it suitable for use in a variety of experiments. In addition, this compound is relatively inexpensive and can be synthesized using a variety of methods. However, the compound is not very soluble in water, which can limit its use in certain experiments.

Future Directions

The potential applications of 3-fluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide are still being explored. Future research may focus on the development of new drugs and therapies based on the compound. In addition, further research may be conducted to better understand the mechanism of action of this compound and its potential use in the treatment of various diseases. Finally, additional studies may be conducted to explore the potential use of this compound in the development of new drugs and therapies.

Synthesis Methods

3-fluoro-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide can be synthesized using a variety of methods. The most common method is a two-step synthesis involving the reaction of 3-fluoro-2-methylbenzoic acid with 1-propane-1-sulfonyl-1,2,3,4-tetrahydroquinoline in the presence of a base. The reaction proceeds via a nucleophilic aromatic substitution reaction to form this compound. Other methods of synthesis include the use of a Grignard reagent, a reductive amination reaction, and a palladium-catalyzed Suzuki coupling reaction.